Cas no 58787-23-8 (4-methyl-2-phenylpyridine-3-carboxylic Acid)
58787-23-8 structure
Product Name:4-methyl-2-phenylpyridine-3-carboxylic Acid
CAS No:58787-23-8
MF:C13H11NO2
MW:213.231943368912
CID:1612286
PubChem ID:14626438
Update Time:2025-04-21
4-methyl-2-phenylpyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-phenylpyridine-3-carboxylic Acid
- CTK5A8884
- AGN-PC-0020WZ
- SureCN5532401
- KB-242694
- AG-G-08326
- 4-methyl-2-phenyl-nicotinic acid
- 4-Methyl-2-phenyl-nicotinsaeure
- 4-methyl-2-phenylnicotinic acid
- DTXSID60562371
- SCHEMBL5532401
- 58787-23-8
- XSYIICJOGYZMQZ-UHFFFAOYSA-N
- DB-082267
-
- Inchi: 1S/C13H11NO2/c1-9-7-8-14-12(11(9)13(15)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
- InChI Key: XSYIICJOGYZMQZ-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)C=CN=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 2.75520
4-methyl-2-phenylpyridine-3-carboxylic Acid Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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